Cas no 1705085-12-6 (1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane)

• Product Name: 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane
• CAS No: 1705085-12-6
• MF: C₂₃H₂₅N₃O
• MW: 359.464105367661
• CID: 5366414
• Update Time: 2025-05-20

1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane Chemical and Physical Properties

Names and Identifiers

• (2-methyl-5-phenylpyrazol-3-yl)-(3-phenylazepan-1-yl)methanone
• 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane

• Inchi： 1S/C23H25N3O/c1-25-22(16-21(24-25)19-12-6-3-7-13-19)23(27)26-15-9-8-14-20(17-26)18-10-4-2-5-11-18/h2-7,10-13,16,20H,8-9,14-15,17H2,1H3
• InChI Key： WOJKWXKFIZZFSJ-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2=CC=CC=C2)=NN1C)(N1CCCCC(C2=CC=CC=C2)C1)=O

Additional information on 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane

1-(1-Methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane: A Comprehensive Overview

The compound with CAS No 1705085-12-6, known as 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which combine a pyrazole ring system with an azepane framework, making it a promising candidate for drug development. Recent studies have highlighted its potential in targeting specific biological pathways, particularly those involved in neurological disorders and inflammation.

The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is a well-known structural element in many bioactive compounds. In this compound, the pyrazole ring is substituted with a methyl group and a phenyl group at positions 1 and 3, respectively. This substitution pattern enhances the molecule's stability and bioavailability. The azepane component, a seven-membered saturated nitrogen-containing ring, contributes to the compound's flexibility and ability to interact with target proteins through hydrogen bonding and hydrophobic interactions.

Recent research has focused on the biological activity of this compound. Studies conducted in vitro have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane could serve as a lead compound for the development of anti-inflammatory agents. Furthermore, preclinical studies in animal models have shown that this compound exhibits significant anti-nociceptive properties, indicating its potential utility in pain management.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the pyrazole ring through condensation reactions, followed by the construction of the azepane ring via ring-closing metathesis or other cyclization techniques. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical requirements of biological activity.

In terms of therapeutic applications, this compound has shown promise in several disease models. For instance, its ability to modulate neuroinflammatory responses makes it a potential candidate for treating conditions such as Alzheimer's disease and multiple sclerosis. Additionally, its anti-proliferative effects on cancer cells suggest that it could be explored as an anti-cancer agent. Ongoing clinical trials are investigating its safety profile and efficacy in human subjects.

The structural versatility of 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-phenylazepane allows for further modifications to optimize its pharmacokinetic properties. Researchers are currently exploring strategies to enhance its solubility and reduce potential off-target effects. These efforts are expected to yield next-generation compounds with improved therapeutic indices.

In conclusion, CAS No 1705085-12-6 represents a cutting-edge molecule with immense potential in drug discovery. Its unique combination of structural features and biological activities positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic interventions.